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molecular formula C11H17NO B3183428 (3-Benzyloxy-propyl)-methyl-amine CAS No. 188878-41-3

(3-Benzyloxy-propyl)-methyl-amine

Cat. No. B3183428
CAS RN: 188878-41-3
M. Wt: 179.26 g/mol
InChI Key: DZDNRHCCFHRCOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06780855B2

Procedure details

3.57 g of methylamine is condensed in a solution of 1.8 ml of (3-bromo-propoxymethyl)-benzene in 15 ml of anhydrous tetrahydrofuran at −78° C., and it is stirred overnight at room temperature in a pressurized reactor. After the pressurized reactor was opened at −20° C., it is allowed to come to room temperature to allow excess methylamine to evaporate off. Then, the reaction solution is added to saturated sodium chloride solution, extracted with ether, dried on magnesium sulfate and concentrated by evaporation in a vacuum. 1.91 g of (3-benzyloxy-propyl)-methyl-amine is obtained as a crude product, which is used without further purification in the next stage.
Name
methylamine
Quantity
3.57 g
Type
reactant
Reaction Step One
Name
(3-bromo-propoxymethyl)-benzene
Quantity
1.8 mL
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
(3-benzyloxy-propyl)-methyl-amine

Identifiers

REACTION_CXSMILES
[CH3:1][NH2:2].Br[CH2:4][CH2:5][CH2:6][O:7][CH2:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1>O1CCCC1>[CH2:8]([O:7][CH2:6][CH2:5][CH2:4][NH:2][CH3:1])[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1

Inputs

Step One
Name
methylamine
Quantity
3.57 g
Type
reactant
Smiles
CN
Step Two
Name
(3-bromo-propoxymethyl)-benzene
Quantity
1.8 mL
Type
reactant
Smiles
BrCCCOCC1=CC=CC=C1
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Smiles
O1CCCC1
Step Three
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
it is stirred overnight at room temperature in a pressurized reactor
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was opened at −20° C.
CUSTOM
Type
CUSTOM
Details
to come to room temperature
CUSTOM
Type
CUSTOM
Details
to evaporate off
ADDITION
Type
ADDITION
Details
Then, the reaction solution is added to saturated sodium chloride solution
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
CUSTOM
Type
CUSTOM
Details
dried on magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated by evaporation in a vacuum

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
(3-benzyloxy-propyl)-methyl-amine
Type
product
Smiles
C(C1=CC=CC=C1)OCCCNC
Measurements
Type Value Analysis
AMOUNT: MASS 1.91 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.